Cas no 15825-92-0 (Bicyclo[4.4.1]undeca-1,3,5,7,9-pentaene, 2-bromo-)

Bicyclo[4.4.1]undeca-1,3,5,7,9-pentaene, 2-bromo- structure
15825-92-0 structure
Product Name:Bicyclo[4.4.1]undeca-1,3,5,7,9-pentaene, 2-bromo-
CAS No:15825-92-0
MF:C11H9Br
MW:221.093162298203
CID:1336073
PubChem ID:12343160
Update Time:2025-04-20

Bicyclo[4.4.1]undeca-1,3,5,7,9-pentaene, 2-bromo- Chemical and Physical Properties

Names and Identifiers

    • Bicyclo[4.4.1]undeca-1,3,5,7,9-pentaene, 2-bromo-
    • 7-bromobicyclo[4.4.1]undeca-1,3,5,7,9-pentaene
    • DTXSID30492393
    • WPTHZLXIKXGKSB-UHFFFAOYSA-
    • InChI=1/C11H9Br/c12-11-7-3-5-9-4-1-2-6-10(11)8-9/h1-7H,8H2
    • 15825-92-0
    • 2-bromo-1,6-methano[10]annulene
    • Inchi: 1S/C11H9Br/c12-11-7-3-5-9-4-1-2-6-10(11)8-9/h1-7H,8H2
    • InChI Key: WPTHZLXIKXGKSB-UHFFFAOYSA-N
    • SMILES: BrC1=CC=CC2=CC=CC=C1C2

Computed Properties

  • Exact Mass: 219.98877
  • Monoisotopic Mass: 219.98876g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 144
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • PSA: 0
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